Cas no 2228571-09-1 (3-(2,6-dichloropyridin-4-yl)but-3-en-1-amine)

• Product Name: 3-(2,6-dichloropyridin-4-yl)but-3-en-1-amine
• CAS No: 2228571-09-1
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• CID: 5877699
• PubChem ID: 165640240
• Update Time: 2025-06-11

3-(2,6-dichloropyridin-4-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloropyridin-4-yl)but-3-en-1-amine
• EN300-1978332
• 2228571-09-1

• Inchi： 1S/C9H10Cl2N2/c1-6(2-3-12)7-4-8(10)13-9(11)5-7/h4-5H,1-3,12H2
• InChI Key： YAOMGUBJIOLZOH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(=C)CCN

Computed Properties

• Exact Mass: 216.0221037g/mol
• Monoisotopic Mass: 216.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(2,6-dichloropyridin-4-yl)but-3-en-1-amine

3-(2,6-Dichloropyridin-4-yl)but-3-en-1-amine (CAS No. 2228571-09-1): A Comprehensive Overview

3-(2,6-Dichloropyridin-4-yl)but-3-en-1-amine is a compound with the CAS registry number 2228571-09-1, representing a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of amines and features a pyridine ring substituted with two chlorine atoms at positions 2 and 6, along with a butenyl group attached at position 4. The presence of the pyridine ring and the butenyl group introduces interesting electronic and steric properties, making this compound a subject of interest in both academic research and industrial applications.

The synthesis of 3-(2,6-dichloropyridin-4-yl)but-3-en-1-amine involves a series of well-established organic chemistry techniques. The starting material typically involves the preparation of the dichloropyridine derivative, followed by alkylation or coupling reactions to introduce the butenyl group. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These improvements are particularly significant for large-scale production, where cost-effectiveness and scalability are paramount.

One of the most notable applications of 3-(2,6-dichloropyridin-4-yl)but-3-en-1-amine is in the field of pharmacology. The compound has been explored as a potential lead molecule in drug discovery programs targeting various therapeutic areas. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key players in cellular signaling pathways. This makes it a promising candidate for further optimization in the development of anti-cancer agents.

In addition to its pharmacological applications, 3-(2,6-dichloropyridin-4-yli)butenamine has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use as a ligand in catalytic systems. Recent research highlights its role in enhancing the selectivity and efficiency of catalysts used in olefin polymerization and other industrial processes. This dual functionality underscores the versatility of this compound across diverse scientific disciplines.

The structural elucidation of 3-(2,6-dichloropyridin-4-yli)butenamine has been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided critical insights into its molecular geometry and bonding characteristics. For example, NMR studies have revealed that the butenyl group adopts a trans configuration due to steric hindrance from the bulky pyridine ring. Such details are essential for understanding the compound's reactivity and behavior in different chemical environments.

From an environmental perspective, 3-(2,6-dichloropyridin-)butenamine has been subjected to toxicity studies to assess its potential impact on ecosystems. Initial findings suggest that it exhibits low acute toxicity to aquatic organisms under standard test conditions. However, long-term effects and bioaccumulation potential remain areas requiring further investigation. Regulatory agencies continue to monitor such compounds to ensure their safe use and disposal.

Recent advancements in computational chemistry have also shed light on the electronic properties of 3-(2,6-dichloropyridin-)butenamine. Quantum mechanical calculations have revealed that the compound possesses aromaticity due to resonance stabilization within the pyridine ring. This aromaticity contributes significantly to its chemical stability and reactivity patterns. Furthermore, these computations have enabled researchers to predict potential reaction pathways for this compound under various conditions.

In summary, 3-(2,6-dichloropyridin-)butenamine (CAS No. 2228571-)9) is a multifaceted compound with applications spanning pharmacology, materials science, and environmental chemistry. Its unique structure endows it with properties that make it valuable for both fundamental research and practical applications. As scientific understanding continues to evolve, this compound is likely to find even more innovative uses across various industries.